Cas no 72724-82-4 (Benzoic acid, 2-amino-,nonyl ester)

72724-82-4 structure
Product name:Benzoic acid, 2-amino-,nonyl ester
Benzoic acid, 2-amino-,nonyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 2-amino-,nonyl ester
- nonyl 2-aminobenzoate
- nonyl anthranilate
- 72724-82-4
- NS00062056
- EINECS 276-785-0
- SCHEMBL4257244
- AKOS006206158
- DTXSID20993541
-
- Inchi: InChI=1S/C16H25NO2/c1-2-3-4-5-6-7-10-13-19-16(18)14-11-8-9-12-15(14)17/h8-9,11-12H,2-7,10,13,17H2,1H3
- InChI Key: KXSLATJQCYFGPZ-UHFFFAOYSA-N
- SMILES: CCCCCCCCCOC(=O)C1=CC=CC=C1N
Computed Properties
- Exact Mass: 263.18865
- Monoisotopic Mass: 263.188529040g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 10
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: nothing
- Tautomer Count: 4
- Surface Charge: 0
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- Density: 1.006
- Boiling Point: 373.7°C at 760 mmHg
- Flash Point: 213.5°C
- Refractive Index: 1.518
- PSA: 52.32
Benzoic acid, 2-amino-,nonyl ester Related Literature
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Vyacheslav Y. Sosnovskikh,Alexander V. Safrygin,Marina A. Ezhikova RSC Adv., 2016,6, 30056-30069
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Artis Linarts,Kaspars Mālnieks,Kristaps Rubenis,Kaspars Pudzs,Krisjanis Smits,Andrejs Kovaļovs,Kaspars Kalniņš,Aile Tamm,Andris Šutka J. Mater. Chem. A, 2021,9, 8984-8990
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Bijoy Nharangatt,Raghu Chatanathodi J. Mater. Chem. C, 2019,7, 11493-11499
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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